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Compound of Interest

Compound Name: Trifloxystrobin-d3

Cat. No.: B15140529 Get Quote

The safe and compliant disposal of Trifloxystrobin-d3 is critical for ensuring personnel safety

and environmental protection. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage Trifloxystrobin-d3 waste in

accordance with established safety protocols.

I. Immediate Safety and Handling Precautions
Before handling Trifloxystrobin-d3, it is imperative to be familiar with its hazard profile. This

substance may cause an allergic skin reaction and is very toxic to aquatic life with long-lasting

effects.[1][2]

Personal Protective Equipment (PPE):

Always wear the following PPE when handling Trifloxystrobin-d3:

Gloves: Chemical-resistant gloves are required. Inspect gloves before use and use proper

removal techniques to avoid skin contact.[2]

Eye Protection: Safety glasses or a face shield should be worn.[2]

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.

Respiratory Protection: If there is a risk of inhaling dust or aerosols, use a particulate filter

respirator.[3]
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Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation

and inhalation of dust and aerosols.[2]

II. Spill Management
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains.[2]

Cleanup:

For solid spills, carefully sweep or shovel the material into a suitable, sealed container for

disposal without creating dust.[2]

For liquid spills, absorb the remaining liquid with sand or another inert absorbent material

and transfer it to a safe place.

Decontamination: Clean the spill area thoroughly.

Waste Disposal: Dispose of all contaminated materials as hazardous waste.

III. Disposal Procedures
Trifloxystrobin-d3 and its containers must be disposed of as hazardous waste. Improper

disposal of this pesticide is a violation of federal law.[4]

Step-by-Step Disposal Protocol:

Waste Collection:
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Collect all Trifloxystrobin-d3 waste, including unused product and contaminated

materials, in a designated and clearly labeled hazardous waste container.[5]

Ensure the container is suitable and kept closed.[5]

Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name:

"Trifloxystrobin-d3".

Include the date of accumulation.

Storage:

Store the waste container in a cool, dry, and well-ventilated area designated for hazardous

waste.

Store away from incompatible materials.

Professional Disposal:

Arrange for disposal through a licensed professional waste disposal service or an

approved waste disposal plant.[2][6]

Observe all federal, state, and local environmental regulations.

Container Disposal:

Do not reuse or refill the original container.[4]

Empty containers should be triple-rinsed, with the rinsate collected as hazardous waste.[4]

The rinsed container can then be offered for recycling if available, or punctured and disposed

of in a sanitary landfill or by incineration, as permitted by state and local authorities.[4]

IV. Quantitative Data Summary
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Property Value Reference

CAS Number 141517-21-7 [2]

Molecular Formula C20H19F3N2O4 [2]

Molecular Weight 408.37 g/mol [2]

Flash Point > 70 °C [1]

Density 1.36 g/cm³ at 20 °C [1]

Solubility in Water Soluble [1]

V. Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Trifloxystrobin-
d3.
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Caption: Workflow for the safe handling and disposal of Trifloxystrobin-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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